Cas no 19589-33-4 (6-(iodomethyl)-1,4-dioxan-2-ylmethanol)

• Product Name: 6-(iodomethyl)-1,4-dioxan-2-ylmethanol
• CAS No: 19589-33-4
• MF: C₆H₁₁IO₃
• MW: 258.054214715958
• MDL: MFCD30610085
• CID: 5237566
• Update Time: 2025-08-03

6-(iodomethyl)-1,4-dioxan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-methanol, 6-(iodomethyl)-
• 6-(iodomethyl)-1,4-dioxan-2-ylmethanol

• MDL： MFCD30610085
• Inchi： 1S/C6H11IO3/c7-1-5-3-9-4-6(2-8)10-5/h5-6,8H,1-4H2
• InChI Key： GWCBGCQGJPSGBW-UHFFFAOYSA-N
• SMILES： O1C(CI)COCC1CO

Additional information on 6-(iodomethyl)-1,4-dioxan-2-ylmethanol

Comprehensive Overview of 6-(iodomethyl)-1,4-dioxan-2-ylmethanol (CAS No. 19589-33-4): Properties, Applications, and Innovations

The chemical compound 6-(iodomethyl)-1,4-dioxan-2-ylmethanol (CAS No. 19589-33-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including an iodomethyl group and a dioxane ring, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₁₁IO₃, highlights its potential for functionalization, making it valuable for drug discovery and polymer development.

In recent years, the demand for halogenated dioxane derivatives like 6-(iodomethyl)-1,4-dioxan-2-ylmethanol has surged due to their role in click chemistry and bioconjugation. Researchers are particularly interested in its application for targeted drug delivery systems, where the iodine atom facilitates radiolabeling for diagnostic imaging. This aligns with the growing trend of theranostics—a fusion of therapy and diagnostics—which dominates current biomedical discussions.

From an industrial perspective, 19589-33-4 is explored for its utility in green chemistry initiatives. Its potential as a bio-based solvent or crosslinking agent for biodegradable polymers resonates with the global push toward sustainable materials. Notably, its dioxane scaffold is structurally similar to fragments found in FDA-approved drugs, sparking innovation in fragment-based drug design (FBDD).

Safety and handling of 6-(iodomethyl)-1,4-dioxan-2-ylmethanol adhere to standard organic laboratory protocols. While not classified as hazardous under major regulatory frameworks, its iodo-functional group warrants careful storage away from light to prevent degradation. This precautionary measure is frequently queried in chemical forums and research databases, reflecting user concerns about compound stability.

The synthesis of CAS 19589-33-4 typically involves nucleophilic substitution reactions, with recent patents emphasizing catalyst-free methods to reduce environmental impact. Such advancements cater to the eco-conscious pharmaceutical industry, a hot topic in 2024 market analyses. Additionally, computational studies using AI-driven molecular modeling predict its reactivity patterns, addressing another frequent search query: "How to optimize reactions with iodinated dioxanes?"

In conclusion, 6-(iodomethyl)-1,4-dioxan-2-ylmethanol exemplifies the intersection of medicinal chemistry and sustainable technology. Its dual utility in life sciences and material engineering positions it as a compound of enduring relevance. Future research may unlock its potential in nanotechnology or catalysis, further solidifying its role in modern science.